Cas no 84498-18-0 ([(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid)

[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid structure
84498-18-0 structure
Product name:[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid
CAS No:84498-18-0
MF:C10H12N5O6P
MW:329.20598
CID:728780
PubChem ID:196284

[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid Chemical and Physical Properties

Names and Identifiers

    • [(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid
    • 5'-(6-aminopurin-9-yl)-5'-deoxyribofuranose 1',2'-cyclic monophosphate
    • alpha-D-Ribofuranose, 5-(6-amino-9H-purin-9-yl)-5-deoxy-, cyclic 1,2-(hydrogen phosphate)
    • DTXSID50233487
    • AD-Cycl amp
    • 84498-18-0
    • Inchi: InChI=1S/C10H12N5O6P/c11-8-7-9(13-3-12-8)15(4-14-7)2-5-1-6(16)10(20-5)21-22(17,18)19/h1,3-4,6,10,16H,2H2,(H2,11,12,13)(H2,17,18,19)/t6-,10-/m1/s1
    • InChI Key: PRTRQSAZALCBPW-LHLIQPBNSA-N
    • SMILES: C1=C(OC(C1O)OP(=O)(O)O)CN2C=NC3=C(N=CN=C32)N

Computed Properties

  • Exact Mass: 329.05252012g/mol
  • Monoisotopic Mass: 329.05252012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166Ų
  • XLogP3: -2.3

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